Cas no 2454019-69-1 (NLRP3 agonist 1)

• Product Name: NLRP3 agonist 1
• CAS No: 2454019-69-1
• MF: C₁₅H₁₆N₆
• MW: 280.327741622925
• CID: 6788529
• PubChem ID: 154649381
• Update Time: 2025-10-28

NLRP3 agonist 1 Chemical and Physical Properties

Names and Identifiers

• NLRP3 agonist 1
• 2454019-69-1
• CS-0900878
• HY-156413
• SCHEMBL22249408

• Inchi： 1S/C15H16N6/c1-15(5-6-15)20-13-10-3-2-9(11-4-7-17-21-11)8-12(10)18-14(16)19-13/h2-4,7-8H,5-6H2,1H3,(H,17,21)(H3,16,18,19,20)
• InChI Key： KNPJIDCHCYGPIK-UHFFFAOYSA-N
• SMILES： N(C1C2C=CC(C3=CC=NN3)=CC=2N=C(N)N=1)C1(C)CC1

Computed Properties

• Exact Mass: 280.14364454g/mol
• Monoisotopic Mass: 280.14364454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.5Ų

Additional information on NLRP3 agonist 1

Introduction to NLRP3 Agonist 1 (CAS No. 2454019-69-1)

NLRP3 Agonist 1, chemically designated as CAS No. 2454019-69-1, is a highly specialized compound that has garnered significant attention in the field of immunology and inflammatory research. This NLRP3 agonist is designed to selectively activate the NLRP3 inflammasome, a critical component in the innate immune system. The NLRP3 inflammasome plays a pivotal role in modulating inflammatory responses, making this compound a promising candidate for therapeutic applications.

The significance of NLRP3 agonist 1 lies in its ability to modulate the activity of the NLRP3 inflammasome without causing off-target effects. This specificity is crucial for developing treatments that target inflammation while minimizing side effects. Recent studies have highlighted the potential of NLRP3 agonists in managing various inflammatory and autoimmune diseases, including rheumatoid arthritis, Crohn's disease, and neuroinflammatory disorders.

Recent advancements in the field have demonstrated that NLRP3 agonist 1 can enhance the body's natural defenses against pathogens by promoting the release of pro-inflammatory cytokines such as IL-1β and IL-18. These cytokines are essential for initiating an appropriate immune response, but their excessive production can lead to chronic inflammation. By carefully modulating NLRP3 activity, NLRP3 agonist 1 aims to strike a balance between effective immune response and preventing excessive inflammation.

The chemical structure of CAS No. 2454019-69-1 has been meticulously designed to ensure high affinity and selectivity for the NLRP3 receptor. This structural optimization has been achieved through extensive computational modeling and experimental validation. The compound's ability to bind to the NLRP3 inflammasome with high precision makes it an attractive option for further development in drug discovery.

In preclinical studies, NLRP3 agonist 1 has shown remarkable efficacy in models of inflammation and autoimmunity. For instance, in animal models of rheumatoid arthritis, treatment with this compound led to significant reductions in joint swelling and cartilage degradation. Similarly, in models of neuroinflammation, NLRP3 agonist 1 demonstrated the ability to reduce neuronal damage and improve cognitive function.

The mechanism of action of CAS No. 2454019-69-1 involves a multi-step process that begins with its interaction with the NLRP3 receptor. Upon binding, the compound triggers a series of intracellular events that lead to the activation of caspase-1 and subsequent processing of pro-inflammatory cytokines. This cascade ultimately results in the release of mature IL-1β and IL-18, which are then capable of mediating inflammatory responses.

One of the most compelling aspects of NLRP3 agonist 1 is its potential for personalized medicine. By understanding individual genetic variations that influence NLRP3 activity, researchers can tailor therapeutic strategies to maximize efficacy while minimizing adverse effects. This approach aligns with the broader trend in medicine towards more targeted and personalized treatments.

Current research is also exploring the use of NLRP3 agonist 1 in combination with other therapeutic agents to enhance treatment outcomes. For example, combining it with anti-inflammatory drugs or immunomodulators may provide synergistic effects that are greater than those observed with single-agent therapy. Such combination therapies could offer new treatment paradigms for patients suffering from chronic inflammatory conditions.

The development of CAS No. 2454019-69-1 as a therapeutic agent is still in its early stages, but preliminary results are highly encouraging. Future studies will focus on refining its chemical structure to improve its pharmacokinetic properties, such as solubility and bioavailability. Additionally, researchers aim to conduct larger-scale clinical trials to evaluate its safety and efficacy in human populations.

The potential applications of NLRP3 agonist 1 extend beyond treating inflammatory diseases. Emerging evidence suggests that it may also play a role in managing metabolic disorders and even cancer by modulating immune surveillance mechanisms. These findings open up new avenues for research and development, making this compound a versatile tool in biomedical research.

In conclusion, NLRP3 agonist 1 (CAS No. 2454019-69-1) represents a significant advancement in the field of immunology and inflammation research. Its ability to selectively activate the NLRP3 inflammasome offers a novel approach to treating various inflammatory and autoimmune diseases. With ongoing research aimed at optimizing its properties and exploring new applications, this compound holds great promise for improving patient outcomes worldwide.